2-Oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile
Overview
Description
2-Oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >26.1 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Optoelectronic and Charge Transport Properties
2-Oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile and its derivatives exhibit promising optoelectronic, nonlinear, and charge transport properties. Research by Irfan et al. (2020) highlights its potential as a multifunctional material, with emphasis on structural, electronic, optical, and charge transport characteristics. The study conducted through density functional theory (DFT) and time-dependent DFT suggests these compounds are efficient for hole transport due to their smaller hole reorganization energies (Irfan et al., 2020).
Synthesis and Structural Analysis
The compound has been a subject of various synthetic methods. Dyachenko & Dyachenko (2015) explored one-pot condensations to create new derivatives of 2-oxo-1,2-dihydropyridine-3-carbonitriles, demonstrating its versatility in chemical synthesis (Dyachenko & Dyachenko, 2015). Additionally, Elkholy (2007) conducted a study on its reactions with various reagents to synthesize pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives, providing insights into its reactive properties and potential in creating complex heterocyclic structures (Elkholy, 2007).
Catalytic Activity and Synthesis of Derivatives
Research by Abdolmohammadi (2013) focused on the synthesis of hexahydroquinoline derivatives using this compound. The study demonstrated the use of Zr(HPO4)2 as an effective catalyst under solvent-free conditions, highlighting the compound's relevance in catalysis (Abdolmohammadi, 2013).
Antifungal Properties
The antifungal properties of this compound and its analogues were evaluated in a study by Gholap et al. (2007). They synthesized a series of analogues and assessed their biological activity, suggesting its potential in developing antifungal agents (Gholap et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-oxo-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13/h5H,1-4H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSLZOLIKGOFOOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=C(C(=O)N2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40377642 | |
Record name | 2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>26.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24819794 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
4241-13-8 | |
Record name | 2-Oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4241-13-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40377642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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